Cas no 2227890-91-5 ((2R)-2-2-(3-bromophenyl)ethyloxirane)

• Product Name: (2R)-2-2-(3-bromophenyl)ethyloxirane
• CAS No: 2227890-91-5
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 6255423
• PubChem ID: 165691206
• Update Time: 2025-08-03

(2R)-2-2-(3-bromophenyl)ethyloxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-2-(3-bromophenyl)ethyloxirane
• 2227890-91-5
• EN300-1919408
• (2R)-2-[2-(3-bromophenyl)ethyl]oxirane

• Inchi： 1S/C10H11BrO/c11-9-3-1-2-8(6-9)4-5-10-7-12-10/h1-3,6,10H,4-5,7H2/t10-/m1/s1
• InChI Key： WTSYSYVYZLPORX-SNVBAGLBSA-N
• SMILES： BrC1=CC=CC(=C1)CC[C@@H]1CO1

Computed Properties

• Exact Mass: 225.99933g/mol
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.5Ų

Additional information on (2R)-2-2-(3-bromophenyl)ethyloxirane

Comprehensive Overview of (2R)-2-2-(3-bromophenyl)ethyloxirane (CAS No. 2227890-91-5): Properties, Applications, and Industry Insights

The compound (2R)-2-2-(3-bromophenyl)ethyloxirane (CAS No. 2227890-91-5) is a chiral epoxide derivative that has garnered significant attention in pharmaceutical and fine chemical research. Its unique structural features, including the 3-bromophenyl moiety and the oxirane ring, make it a versatile intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "chiral epoxide synthesis", "bromophenyl derivatives applications", and "CAS 2227890-91-5 suppliers", reflecting its relevance in modern chemistry.

One of the key attributes of (2R)-2-2-(3-bromophenyl)ethyloxirane is its role in asymmetric synthesis. The compound's stereocenter at the 2-position enables the production of enantiomerically pure compounds, a critical requirement in drug development. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce waste and improve yield. Searches for "sustainable epoxide production" and "catalytic asymmetric epoxidation" highlight this growing focus.

In the pharmaceutical sector, (2R)-2-2-(3-bromophenyl)ethyloxirane serves as a precursor for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Its bromine substituent facilitates further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This adaptability aligns with the rising demand for "tailored heterocyclic compounds" and "high-value chemical intermediates" in drug discovery pipelines.

From a commercial perspective, the global market for chiral building blocks like (2R)-2-2-(3-bromophenyl)ethyloxirane is expanding, driven by the need for precision in biologics and small-molecule therapeutics. Analytical techniques such as HPLC chiral separation and NMR spectroscopy are essential for quality control, as evidenced by frequent queries like "chiral purity analysis methods" and "CAS 2227890-91-5 characterization".

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in the design of photoactive polymers and liquid crystals. The oxirane ring can undergo ring-opening polymerization, making it valuable for creating advanced materials with tunable properties. Searches for "epoxide-based polymers" and "brominated aromatic monomers" underscore its interdisciplinary utility.

In summary, (2R)-2-2-(3-bromophenyl)ethyloxirane (CAS No. 2227890-91-5) exemplifies the convergence of synthetic chemistry, drug development, and material innovation. Its multifaceted applications and alignment with industry trends—such as green synthesis and enantioselective catalysis—ensure its continued prominence in scientific and industrial discourse.